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Cat. No.: B051365 Get Quote

A Technical Guide to the Physical Properties of
4-Ethoxyphenyl Chloroacetate
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Ethoxyphenyl chloroacetate (CAS No. 119929-85-0) is an aromatic ester of significant

interest within the fields of chemical synthesis and drug development.[1] As with any chemical

entity destined for rigorous application, a thorough understanding of its physical properties is

paramount for its synthesis, purification, formulation, and quality control. This technical guide

provides a comprehensive overview of the key physical properties of 4-Ethoxyphenyl
chloroacetate, namely its melting and boiling points. While specific experimentally determined

values for this compound are not readily available in published literature, this document details

the standardized experimental protocols for their determination.
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Property Value Source

IUPAC Name
(4-Ethoxyphenyl) 2-

chloroacetate
[1]

CAS Number 119929-85-0 [1]

Chemical Formula C₁₀H₁₁ClO₃ [1]

Synonyms

2-Chloroacetic acid (4-

ethoxyphenyl) ester, (4-

ethoxyphenyl) 2-

chloroethanoate

[1]

Physical Properties: Melting and Boiling Points
Precise melting and boiling points are critical indicators of a substance's purity.[2][3] For pure

crystalline solids, the melting point is a sharp, well-defined temperature at which the substance

transitions from a solid to a liquid state.[2] Similarly, the boiling point of a pure liquid is the

temperature at which its vapor pressure equals the surrounding atmospheric pressure.[4] The

presence of impurities typically leads to a depression and broadening of the melting point

range and an elevation of the boiling point.[4]

As of the latest literature review, specific numerical values for the melting and boiling points of

4-Ethoxyphenyl chloroacetate have not been reported. However, based on the properties of

structurally similar aromatic esters, it is anticipated to be a solid at room temperature with a

distinct melting point and a boiling point that would likely require vacuum distillation to prevent

decomposition.

Experimental Protocols for Determination of
Physical Properties
The following sections detail the standard laboratory procedures for the experimental

determination of the melting and boiling points of a solid organic compound such as 4-
Ethoxyphenyl chloroacetate.
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The melting point of a solid organic compound is typically determined using a capillary melting

point apparatus.[5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or DigiMelt)[5]

Capillary tubes (sealed at one end)[5][6]

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small sample of the crystalline 4-Ethoxyphenyl chloroacetate is

finely ground into a powder using a mortar and pestle to ensure uniform heat distribution.[2]

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.

A sample height of 1-2 mm is typically sufficient.[6]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.[5]

Approximate Melting Point Determination: A rapid heating rate (approximately 10-20 °C per

minute) is initially used to determine an approximate melting range.[5]

Accurate Melting Point Determination: A fresh sample is prepared and the apparatus is

allowed to cool to at least 20 °C below the approximate melting point. The sample is then

heated at a much slower rate (1-2 °C per minute) to allow for thermal equilibrium.[5]

Observation and Recording: The temperature at which the first drop of liquid appears (onset

of melting) and the temperature at which the entire sample becomes a clear liquid

(completion of melting) are recorded. This range represents the melting point of the sample.

For a pure compound, this range should be narrow (0.5-1.0 °C).
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Determination of Boiling Point (Micro Method)
For small quantities of a liquid or a molten solid, the boiling point can be determined using a

micro-boiling point or Thiele tube method.[7]

Apparatus:

Thiele tube or a small beaker with high-boiling mineral oil[4][7]

Small test tube (e.g., 6 x 50 mm) or fusion tube[4]

Capillary tube (sealed at one end)[4][7]

Thermometer

Bunsen burner or heating mantle

Procedure:

Sample Preparation: A few drops of the liquid 4-Ethoxyphenyl chloroacetate (if liquid at

room temperature) or the molten compound are placed into the small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the

open end submerged in the liquid.[7]

Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then immersed in the Thiele tube's oil bath.

[4]

Heating: The oil bath is heated gently. As the temperature rises, air trapped in the capillary

tube will expand and slowly bubble out.

Observation: Upon reaching the boiling point, a continuous and rapid stream of bubbles will

emerge from the open end of the capillary tube.[4] At this point, the heating is discontinued.

Recording the Boiling Point: The liquid will begin to cool, and the rate of bubbling will

decrease. The exact temperature at which the bubbling ceases and the liquid is drawn back

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b051365?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


into the capillary tube is recorded as the boiling point.[4][7] This is the temperature at which

the vapor pressure of the substance equals the atmospheric pressure.

Synthesis and Purification Workflow
The synthesis of an aromatic ester like 4-Ethoxyphenyl chloroacetate typically involves the

reaction of a phenol with a chloroacetylating agent. The subsequent purification is crucial to

obtain a compound with sharp physical properties.
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General Workflow for Aromatic Ester Synthesis and Characterization

Reactants
(e.g., 4-Ethoxyphenol,
Chloroacetyl Chloride)

Esterification Reaction
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2. Quenching
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(e.g., with Na2SO4)
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Purification
(e.g., Recrystallization or Distillation)

4. Crude Product

Characterization of Pure Product

5. Pure Ester

Melting Point
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Caption: General workflow for the synthesis, purification, and characterization of an aromatic

ester.

Conclusion
While the specific melting and boiling points for 4-Ethoxyphenyl chloroacetate are not

documented in readily accessible scientific literature, this guide provides the established and

reliable experimental protocols for their determination. For researchers and professionals in

drug development, the accurate measurement of these physical properties is a fundamental

step in the characterization and quality assessment of this and other novel chemical entities.

The provided workflow and experimental details serve as a practical reference for laboratory

practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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